BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Anhydrous Cerium(lll) Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium(lll) Chloride, Anhydrous

Cat. No.: B044075

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anhydrous cerium(lll) chloride (CeCls) is a hygroscopic, white crystalline solid that serves as a
pivotal precursor in the synthesis of other cerium compounds and as a Lewis acid catalyst in
organic chemistry. A thorough understanding of its physical properties is essential for its
effective handling, storage, and application in research and development, particularly in fields
requiring stringent anhydrous conditions such as organometallic synthesis. This guide provides
a consolidated overview of the core physical characteristics of anhydrous CeCls, details the
experimental protocols for their determination, and presents logical workflows for its
preparation and analysis.

Core Physical and Chemical Properties

Anhydrous cerium(lll) chloride is characterized by its distinct thermal, structural, and magnetic
properties. These quantitative parameters are crucial for predicting its behavior in various
chemical environments.

General and Thermal Properties

The general physical and thermal data for anhydrous CeCls are summarized below. It is a high-
melting, high-boiling point salt, reflecting the stability of its ionic lattice.
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Property Value Units
Molecular Formula CeCls
Molar Mass 246.48 g/mol [1]

Fine white powder,
Appearance ] -[1]112]
hygroscopic

Density 3.97 g/cms at 25 °C[1][3]
Melting Point 817 - 848 °C[LI[2][41I51I8]1l71I8]
Boiling Point 1727 °Cl1][2][4][5][6]

Solubility and Magnetic Properties

Anhydrous CeCls is soluble in several polar organic solvents and water, although dissolution in
water leads to the formation of hydrates.[1] Its paramagnetism is a key characteristic derived
from the electron configuration of the Ce3* ion.

Property Value / Description Units / Conditions
N Soluble in water, ethanol, and
Solubility
acetone.[1][4][5][6]
Magnetic Susceptibility (x) +2490.0 x 10~° cm3/mol[1][9]

Crystallographic Data

The crystal structure of anhydrous cerium(lll) chloride is a key determinant of its physical
properties. It adopts a hexagonal system, consistent with the UCIs prototype.
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Parameter Value

Crystal System Hexagonal[1][5]

Space Group P63/m (No. 176)[1][5]

Coordination Geometry Tricapped trigonal prismatic (nine-coordinate)[1]
Lattice Constants a=0.745nm, c=0.431 nm

Formula Units (2) 2

Experimental Protocols

Accurate determination of the physical properties of anhydrous CeCls requires specific and
controlled experimental procedures. Due to its highly hygroscopic nature, all manipulations
should be performed under an inert atmosphere (e.g., in a glovebox).

Preparation of Anhydrous Cerium(lll) Chloride

The primary challenge in working with cerium(lll) chloride is ensuring its anhydrous state, as
the commercially available heptahydrate (CeCls-7H20) is not suitable for many applications in
organic synthesis. Simple heating of the hydrate can lead to hydrolysis, forming cerium
oxychloride (CeOCI).[1] The following diagram and protocol describe a reliable method for

dehydration.
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Simple rapid heating
of hydrate alone

Excess SOClz,

Reflux-3h

Dehydration of CeClz-7H20

Side Product:
CeOCI (from hydrolysis)

Start: CeCls-7H20 D

High Vacuum,
4-6 eq. NH4ClI

: Method 2:
g Heating with SOCl2

Product:
Anhydrous CeCls

Method 1:

Heating with NH4Cl
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Single-Crystal XRD Workflow

1. Grow High-Quality
Single Crystal of CeCls

2. Mount Crystal on
Goniometer Head

3. Irradiate with
Monochromatic X-ray Beam

4. Collect Diffraction Pattern
(Intensities & Angles)

5. Process Data & Solve
Phase Problem

6. Refine Structural Model

Final Structure:
Unit Cell, Atom Positions,
Bond Lengths/Angles

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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